Cas no 52411-33-3 (2-({2-(2-Aminophenyl)thioethyl}thio)aniline)

• Product Name: 2-({2-(2-Aminophenyl)thioethyl}thio)aniline
• CAS No: 52411-33-3
• MF: C₁₄H₁₆N₂S₂
• MW: 276.420240402222
• MDL: MFCD00119787
• CID: 375480
• PubChem ID: 92343
• Update Time: 2025-10-29

2-({2-(2-Aminophenyl)thioethyl}thio)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2,2'-[1,2-ethanediylbis(thio)]bis-
• 2-({2-[(2-Aminophenyl)thio]ethyl}thio)aniline
• 2-[2-(2-aminophenyl)sulfanylethylsulfanyl]aniline
• 2,2'-(Ethylenedithio)dianiline
• Bis(o-aminophenylthio)ethane
• Cyanacure
• Cynacure
• EINECS 257-901-9
• BRN 2739761
• 2,2'-(1,2-Ethanediylbis(thio))bisbenzenamine
• 85340-40-5
• 1,2-di(o-aminophenylthio)ethane
• 52411-33-3
• DTXSID0051495
• NS00022290
• Benzenamine, 2,2'-[1,2-ethanediylbis(thio)]bis-
• BSYVFGQQLJNJJG-UHFFFAOYSA-N
• 2,2-(ethylenedithio)dianiline
• Benzenamine, 2,2'-(1,2-ethanediylbis(thio))bis-
• 2-({2-[(2-aminophenyl)sulfanyl]ethyl}sulfanyl)aniline
• MFCD00119787
• 2,2'-(ethane-1,2-diylbis(sulfanediyl))dianiline
• SCHEMBL292217
• 4-13-00-00916 (Beilstein Handbook Reference)
• CCRIS 3551
• CCRIS 7519
• 1,2-bis(2-aminophenylthio)ethane
• 2-({2-(2-Aminophenyl)thioethyl}thio)aniline

• MDL： MFCD00119787
• Inchi： 1S/C14H16N2S2/c15-11-5-1-3-7-13(11)17-9-10-18-14-8-4-2-6-12(14)16/h1-8H,9-10,15-16H2
• InChI Key： BSYVFGQQLJNJJG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1N)CCSC1C=CC=CC=1N

Computed Properties

• Exact Mass: 276.07500
• Monoisotopic Mass: 276.07549
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103
• XLogP3: 3.3

Experimental Properties

• Density: 1.2368 (rough estimate)
• Boiling Point: 452.5°Cat760mmHg
• Flash Point: 227.5°C
• Refractive Index: 1.5700 (estimate)
• PSA: 102.64000
• LogP: 4.89780

Additional information on 2-({2-(2-Aminophenyl)thioethyl}thio)aniline

Comprehensive Overview of 2-({2-(2-Aminophenyl)thioethyl}thio)aniline (CAS No. 52411-33-3)

2-({2-(2-Aminophenyl)thioethyl}thio)aniline, with the CAS number 52411-33-3, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and chemical synthesis. This compound features a unique molecular structure, combining thioether linkages and aromatic amine groups, which contribute to its versatile applications. Researchers and industry professionals often search for high-purity 2-({2-(2-Aminophenyl)thioethyl}thio)aniline due to its potential in developing advanced polymers, dyes, and bioactive molecules.

The growing interest in sustainable chemistry and green synthesis has further highlighted the relevance of 2-({2-(2-Aminophenyl)thioethyl}thio)aniline. With increasing demand for eco-friendly chemical processes, this compound is being explored as a key intermediate in reactions that minimize waste and energy consumption. Its thioether-functionalized backbone makes it a candidate for catalytic applications and ligand design, aligning with the global shift toward green chemistry.

In the realm of pharmaceutical development, 2-({2-(2-Aminophenyl)thioethyl}thio)aniline is studied for its potential role in drug discovery. Its bifunctional aromatic amine structure allows for modifications that could lead to novel therapeutic agents. Recent studies have investigated its derivatives for antioxidant and anti-inflammatory properties, addressing common health concerns such as oxidative stress and chronic inflammation. These applications make it a subject of frequent queries in academic databases and patent literature.

From a material science perspective, this compound is valued for its ability to enhance the properties of polymeric materials. Its incorporation into epoxy resins and thermosetting plastics can improve thermal stability and mechanical strength, making it a sought-after component in high-performance coatings and adhesives. Industry experts often search for CAS 52411-33-3 suppliers to source this compound for R&D projects.

The synthesis of 2-({2-(2-Aminophenyl)thioethyl}thio)aniline typically involves multi-step organic reactions, including nucleophilic substitution and reductive amination. Researchers emphasize the importance of optimized reaction conditions to achieve high yields and purity, a topic frequently discussed in scientific forums and conference proceedings. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring its suitability for advanced applications.

As the demand for specialty chemicals rises, 2-({2-(2-Aminophenyl)thioethyl}thio)aniline continues to attract interest from academic institutions, industrial laboratories, and innovative startups. Its compatibility with emerging technologies, such as 3D printing materials and nanocomposites, positions it as a compound with long-term relevance. For those seeking detailed technical data or safety guidelines, reputable sources like Reaxys and SciFinder provide comprehensive information.

In summary, 2-({2-(2-Aminophenyl)thioethyl}thio)aniline (CAS 52411-33-3) is a multifaceted compound with applications spanning pharmaceuticals, materials engineering, and sustainable chemistry. Its unique structure and functional groups make it a valuable asset in cutting-edge research and industrial innovation. As scientific advancements progress, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and technology.